Cas no 2172451-71-5 (2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid)

• Product Name: 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid
• CAS No: 2172451-71-5
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 5567900
• PubChem ID: 165595915
• Update Time: 2025-06-26

2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172451-71-5
• 2-cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid
• EN300-1629556
• 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid

• Inchi： 1S/C11H16O4/c1-2-3-7-6-11(10(13)14,8-4-5-8)15-9(7)12/h7-8H,2-6H2,1H3,(H,13,14)
• InChI Key： LJDNFNCBNCZWIH-UHFFFAOYSA-N
• SMILES： O1C(C(CCC)CC1(C(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid

Introduction to 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid (CAS No. 2172451-71-5)

2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid, identified by the CAS number 2172451-71-5, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique framework, featuring a cyclopropane ring appended to an oxolane core, combined with a carboxylic acid functionality, positions it as a versatile intermediate with potential applications in drug discovery and synthetic methodologies. This article delves into the compound's structural characteristics, synthetic pathways, and its emerging role in contemporary research, emphasizing its relevance to cutting-edge developments in medicinal chemistry.

The molecular structure of 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid (CAS No. 2172451-71-5) exhibits a remarkable blend of rigidity and reactivity. The cyclopropane moiety introduces steric constraints that can influence the conformational preferences and electronic properties of the molecule, while the oxolane ring provides a stable heterocyclic scaffold. The presence of a ketone group at the 5-position and a propyl ether at the 4-position further enhances its synthetic utility, enabling diverse functionalization strategies. Such structural motifs are increasingly recognized for their ability to modulate biological activity, making this compound a promising candidate for further exploration.

In recent years, there has been a surge in interest regarding heterocyclic compounds derived from cyclopropane units due to their unique pharmacological profiles. The incorporation of cyclopropane rings into drug candidates has been shown to improve metabolic stability, binding affinity, and oral bioavailability. The oxolane ring, on the other hand, is well-documented for its role in enhancing binding interactions with biological targets, particularly enzymes and receptors. The combination of these features in 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid (CAS No. 2172451-71-5) suggests that it may serve as a valuable scaffold for designing novel therapeutic agents.

Synthetic approaches to 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid (CAS No. 2172451-71-5) have been refined through modern organic transformations. One prominent strategy involves the cycloaddition of aziridines with cyclopropanecarboxylates, followed by oxidation and subsequent etherification to introduce the propyl group. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the oxolane ring from readily available precursors. These methodologies highlight the compound's accessibility and underscore its utility as a building block in multi-step syntheses.

The biological significance of 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid (CAS No. 2172451-71-5) has not yet been fully elucidated, but preliminary studies suggest potential applications in various therapeutic areas. Researchers have explored its derivatives as inhibitors of key enzymes involved in inflammatory pathways and metabolic disorders. The rigid framework of the molecule may facilitate optimal positioning within active sites, thereby enhancing efficacy. Furthermore, computational modeling studies have indicated that structural analogs of this compound exhibit promising interactions with protein targets relevant to neurological diseases.

Advances in synthetic chemistry have enabled the preparation of libraries of derivatives based on 2-Cyclopropyl-5-oxo-4-propyloxolane-2-carboxylic acid (CAS No. 2172451-71-5), allowing for high-throughput screening programs to identify lead compounds with enhanced pharmacological properties. Such efforts are complemented by green chemistry principles, which emphasize sustainable synthesis routes and minimal waste generation. The integration of these approaches ensures that the development of novel derivatives remains environmentally responsible while maintaining high yields and purity standards.

The future prospects for 2-Cyclopropyl-5-oxyo 4 prop yl ox olane 2 carbox ylic acid (CAS No. 2172451 71 5) are bright, with ongoing research focusing on expanding its synthetic toolkit and exploring its biological potential further. Collaborative efforts between academia and industry are expected to accelerate the discovery process, leveraging cutting-edge technologies such as machine learning-assisted molecular design and biocatalysis. These innovations promise to unlock new possibilities for therapeutic applications derived from this versatile scaffold.

In conclusion, 2 Cyc lo prop yl 5 ox o 4 prop yl ox ol ane 2 car box ylic ac id (CAS No . 2172451 -71 -5 ) represents a compelling subject of study in pharmaceutical chemistry . Its unique structural features , coupled with its synthetic accessibility , position it as a valuable resource for drug discovery initiatives . As research progresses , it is anticipated that this compound will continue to play a pivotal role in developing next-generation therapeutics aimed at addressing unmet medical needs .